Cas no 2443488-05-7 (2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole)

• Product Name: 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole
• CAS No: 2443488-05-7
• MF: C₁₁H₈BrClFN₃O
• MW: 332.556123733521
• CID: 6794984
• PubChem ID: 149293687
• Update Time: 2025-05-19

2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• starbld0037041
• SCHEMBL22090443
• 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole
• 2443488-05-7

• Inchi： 1S/C11H8BrClFN3O/c12-11-15-10-9(1-2-17(10)16-11)18-8-4-6(13)3-7(14)5-8/h3-5,9H,1-2H2
• InChI Key： XVJBLQVZVBOJBZ-UHFFFAOYSA-N
• SMILES： BrC1=NN2C(C(CC2)OC2C=C(C=C(C=2)Cl)F)=N1

Computed Properties

• Exact Mass: 330.95233g/mol
• Monoisotopic Mass: 330.95233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole

Comprehensive Analysis of 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole (CAS No. 2443488-05-7)

The compound 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole (CAS No. 2443488-05-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo[1,2-b][1,2,4]triazole core substituted with bromo and 3-chloro-5-fluorophenoxy groups, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for biological targets, given its ability to modulate protein-protein interactions.

In recent years, the demand for halogenated heterocycles like this compound has surged due to their versatility in medicinal chemistry. The presence of both bromo and fluoro substituents enhances its metabolic stability and binding affinity, addressing key challenges in modern drug design. A 2023 study highlighted its relevance in fragment-based drug discovery (FBDD), where its scaffold served as a building block for high-throughput screening (HTS) libraries. This aligns with the growing trend of AI-driven molecular optimization, as computational tools increasingly predict its derivatives' bioactivity.

Synthetic routes to CAS 2443488-05-7 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr), topics frequently searched in academic databases. Its logP value and solubility profile are critical parameters for formulation scientists, reflecting broader industry concerns about drug-like properties. Notably, its triazole moiety contributes to hydrogen bonding capacity—a hot topic in cryo-EM structure analysis of protein complexes.

Environmental considerations also shape research around this compound. The 3-chloro-5-fluorophenoxy segment raises questions about green chemistry alternatives, prompting investigations into biodegradable analogs. Regulatory agencies increasingly scrutinize such halogenated aromatics, making computational toxicity prediction tools essential for its sustainable development. These aspects resonate with the ESG (Environmental, Social, and Governance) priorities dominating corporate R&D strategies.

From a commercial perspective, 2443488-05-7 is cataloged by major chemical suppliers as a building block for PROTACs (Proteolysis Targeting Chimeras), a revolutionary technology in targeted protein degradation. Its bromine atom serves as a handle for further derivatization, meeting the needs of click chemistry applications. Patent landscapes reveal its use in oncology therapeutics, particularly for BRD4 inhibitors, though non-therapeutic applications in organic electronics are also emerging.

Analytical characterization of this compound typically involves LC-MS purity verification and multidimensional NMR, with particular focus on the 6,7-dihydro-5H-pyrrolo ring conformation. Recent advances in machine learning for spectral interpretation have accelerated its structural validation—a frequent search query among analytical chemists. Stability studies under ICH Q1A guidelines confirm its suitability for long-term storage, a practical concern for inventory managers.

The scientific community continues to explore 2-Bromo-7-(3-chloro-5-fluorophenoxy)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole through the lens of structure-activity relationship (SAR) studies. Its fused bicyclic system offers steric constraints that are valuable for allosteric modulator design, while the phenoxy group provides rotational flexibility for target engagement. These features position it at the intersection of fragment-to-lead optimization and rational drug design, two of the most searched topics in computational chemistry forums.

In conclusion, CAS 2443488-05-7 exemplifies the innovation driving modern small molecule research. Its multifaceted applications—from preclinical drug development to material science interfaces—make it a compound of enduring interest. As AI-assisted molecular design and automated synthesis platforms evolve, this molecule's derivatives will likely play pivotal roles in addressing unmet medical and technological needs.